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Compound of Interest

Compound Name: (Phenylthio)acetic acid

Cat. No.: B094403 Get Quote

CAS Number: 103-04-8

This technical guide provides a comprehensive overview of (Phenylthio)acetic acid, also

known as S-Phenylthioglycolic acid or Thiophenoxyacetic acid. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis, safety, and handling.

Core Properties and Data
(Phenylthio)acetic acid is a versatile organic compound characterized by a phenylthio group

attached to an acetic acid moiety.[1] This structure imparts it with notable chemical reactivity,

making it a valuable intermediate in organic synthesis.

Physicochemical Data
The key quantitative properties of (Phenylthio)acetic acid are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₈H₈O₂S [1][2][3][4]

Molecular Weight 168.21 g/mol [1][2][3][4]

CAS Number 103-04-8 [1][2][3][4]

Appearance White to brown crystalline solid [1][2]

Melting Point 60-63 °C [1][2][3][4]

Boiling Point 258 °C at 760 mmHg [1][4]

Density 1.14 g/cm³ [1]

Flash Point 109.9 °C [1][4]

Solubility Soluble in methanol. [1][4]

pKa 3.70 ± 0.10 (Predicted) [1][4]

Vapor Pressure 0.000197 mmHg at 25°C [1][4]

Synthesis of (Phenylthio)acetic Acid
The primary and most cited method for the synthesis of (Phenylthio)acetic acid is the reaction

of sodium thiophenolate with sodium chloroacetate. This reaction is a nucleophilic substitution

where the thiophenolate anion displaces the chloride from the chloroacetate.

Experimental Protocol: Synthesis from Thiophenol and
Chloroacetic Acid
This protocol outlines a representative procedure for the laboratory-scale synthesis of

(Phenylthio)acetic acid.

Materials:

Thiophenol

Chloroacetic acid
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Sodium hydroxide

Ethanol (or other suitable solvent)

Hydrochloric acid (for acidification)

Deionized water

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Magnetic stirrer and heating mantle

Procedure:

Preparation of Sodium Thiophenolate: In a round-bottom flask equipped with a magnetic

stirrer and a dropping funnel, dissolve a specific molar equivalent of sodium hydroxide in a

suitable solvent like ethanol or water. Cool the solution in an ice bath. Slowly add one molar

equivalent of thiophenol to the cooled sodium hydroxide solution with continuous stirring.

This in situ reaction forms sodium thiophenolate.

Preparation of Sodium Chloroacetate: In a separate beaker, dissolve one molar equivalent of

chloroacetic acid in water and neutralize it by the slow addition of a stoichiometric amount of

sodium hydroxide solution.

Reaction: Slowly add the aqueous solution of sodium chloroacetate to the stirred solution of

sodium thiophenolate. After the addition is complete, attach a reflux condenser to the flask

and heat the reaction mixture to reflux for a period of 2-4 hours. The progress of the reaction

can be monitored using thin-layer chromatography (TLC).

Workup and Isolation: After the reaction is complete, cool the mixture to room temperature. If

a precipitate (sodium chloride) has formed, it can be removed by filtration. The solvent is

then typically removed under reduced pressure.

Acidification: Dissolve the residue in water and acidify the aqueous solution to a pH of

approximately 2-3 with dilute hydrochloric acid. This will precipitate the crude

(Phenylthio)acetic acid.
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Purification: Collect the crude product by vacuum filtration and wash it with cold water to

remove inorganic impurities. The crude product can be further purified by recrystallization

from a suitable solvent system, such as a mixture of water and ethanol, to yield pure

(Phenylthio)acetic acid.

Drying: Dry the purified product in a vacuum oven to a constant weight.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for (Phenylthio)acetic acid.

Applications in Research and Development
(Phenylthio)acetic acid is a significant building block in organic synthesis, particularly in the

pharmaceutical industry.[1] It serves as a reactant for the synthesis of various heterocyclic

compounds, such as benzoxazoles, benzimidazoles, and benzothiazoles.[2][5] These resulting

compounds have been shown to exhibit antimicrobial activity, making (Phenylthio)acetic acid
a valuable precursor in the development of new antibacterial agents.

Biological Activity and Signaling Pathways
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While specific signaling pathways for (Phenylthio)acetic acid are not extensively documented,

research on the closely related compound, phenylacetic acid (PAA), provides some context.

PAA is recognized as a natural auxin plant hormone, and its metabolic pathways in plants are

under investigation. It is known to be synthesized from phenylalanine and can be conjugated to

amino acids and glucose, suggesting a complex regulatory network for maintaining its

homeostasis in plant tissues.

Phenylacetic Acid (PAA) Metabolism in Plants
(Illustrative)
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Caption: Simplified overview of Phenylacetic Acid (PAA) metabolism in plants.

Safety and Handling
(Phenylthio)acetic acid is classified as an irritant. It is known to cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[6]

Precautionary Measures:

Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid breathing dust.

Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.

Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place. Keep

away from oxidizing agents.

First Aid:
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Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,

seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Rinse mouth with water and drink plenty of water. Seek medical attention if you

feel unwell.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

